Cas no 1105195-19-4 (3-Benzoyl-1,3-thiazolidine-4-carbonyl chloride 1,1-dioxide)

• Product Name: 3-Benzoyl-1,3-thiazolidine-4-carbonyl chloride 1,1-dioxide
• CAS No: 1105195-19-4
• MF: C₁₁H₁₀ClNO₄S
• MW: 287.719400882721
• MDL: MFCD16653059
• CID: 5056628
• PubChem ID: 45496493
• Update Time: 2025-06-08

3-Benzoyl-1,3-thiazolidine-4-carbonyl chloride 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-benzoyl-1,3-thiazolidine-4-carbonyl chloride 1,1-dioxide
• 3-benzoyl-1,1-dioxo-1,3-thiazolidine-4-carbonyl chloride
• 3-Benzoyl-1,3-thiazolidine-4-carbonyl chloride 1,1-dioxide

• MDL： MFCD16653059
• Inchi： 1S/C11H10ClNO4S/c12-10(14)9-6-18(16,17)7-13(9)11(15)8-4-2-1-3-5-8/h1-5,9H,6-7H2
• InChI Key： MWPYMDNMOWCLKQ-UHFFFAOYSA-N
• SMILES： ClC(C1CS(CN1C(C1C=CC=CC=1)=O)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 450
• XLogP3: 1.2
• Topological Polar Surface Area: 79.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Benzoyl-1,3-thiazolidine-4-carbonyl chloride 1,1-dioxide

Recent Advances in the Application of 3-Benzoyl-1,3-thiazolidine-4-carbonyl chloride 1,1-dioxide (CAS: 1105195-19-4) in Chemical Biology and Pharmaceutical Research

The compound 3-Benzoyl-1,3-thiazolidine-4-carbonyl chloride 1,1-dioxide (CAS: 1105195-19-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 3-Benzoyl-1,3-thiazolidine-4-carbonyl chloride 1,1-dioxide as a versatile intermediate in the synthesis of biologically active molecules. Its thiazolidine dioxide core and benzoyl group make it an attractive scaffold for the development of novel enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases.

In addition to its inhibitory properties, this compound has shown promise in the development of targeted drug delivery systems. Researchers have successfully conjugated it with various nanoparticles to enhance the bioavailability and specificity of therapeutic agents. A recent preprint on bioRxiv detailed its use in a novel prodrug strategy, where the compound acted as a cleavable linker, releasing active drugs in response to specific enzymatic activity in tumor microenvironments.

The synthetic routes to 3-Benzoyl-1,3-thiazolidine-4-carbonyl chloride 1,1-dioxide have also been optimized in recent years. A 2024 publication in Organic Process Research & Development reported a scalable, high-yield synthesis method that reduces the use of hazardous reagents while maintaining excellent purity. This advancement is particularly significant for industrial-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetic profile and potential off-target effects. Ongoing research is focusing on structure-activity relationship studies to optimize its properties for specific therapeutic applications. The compound's unique chemical features continue to make it a valuable tool in chemical biology research and a promising candidate for future drug development efforts.